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Compound of Interest

Methyl 5-(chlorosulfonyl)-2-
Compound Name:
hydroxybenzoate

cat. No.: B1338609

Technical Support Center: Methyl 5-
(chlorosulfonyl)-2-hydroxybenzoate

This guide provides essential safety information, handling procedures, and emergency
protocols for researchers, scientists, and drug development professionals working with Methyl
5-(chlorosulfonyl)-2-hydroxybenzoate (CAS No. 60638-81-5).

Frequently Asked Questions (FAQs)

Q1: What is Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate and what are its primary
applications?

Al: Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate is a chemical compound with the
molecular formula C8H7CIO5S.[1] It is primarily used as an intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1] Its reactive nature, due to the presence of a sulfonyl
chloride group, makes it a valuable component in the development of new drugs, particularly
anti-inflammatory and analgesic medications.[1][2] It also finds use in the production of dyes
and pigments and in the formulation of some personal care products.[1]

Q2: What are the main hazards associated with Methyl 5-(chlorosulfonyl)-2-
hydroxybenzoate?
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A2: The primary hazard of this compound is its corrosive nature. It is classified as causing
severe skin burns and eye damage.[3] Inhalation may cause respiratory irritation.[4] It is also
important to note that it reacts violently with water, which can produce hazardous acidic fumes.

[51[6]
Q3: What personal protective equipment (PPE) is required when handling this chemical?
A3: A comprehensive selection of PPE is mandatory to ensure safety. This includes:

e Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential.[5]
Always inspect gloves before use and use proper removal techniques.

o Eye and Face Protection: Safety goggles and a face shield are required to protect against
splashes.[5][7]

» Skin and Body Protection: A laboratory coat, and for larger quantities or in case of a spill, a
chemical-resistant apron or coveralls should be worn.[8]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a
chemical fume hood.[5][9] If vapor exposure is possible, a full-face respirator with an acid
gas cartridge is necessary.[5]

Q4: How should | properly store Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate?

A4: Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as water, bases, alcohols, and amines.[5] The container should be tightly sealed
and clearly labeled.[5] Recommended storage temperature is between 2-8°C.[1][2]

Q5: What should | do in case of accidental exposure?

A5: Immediate action is crucial.

o Skin Contact: Immediately flush the skin with running water for at least 15 minutes while
removing contaminated clothing and shoes.[4] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding the
eyelids open.[4] Seek immediate medical attention.
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[10] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[4] Seek immediate medical attention.

Troubleshooting Guide

Issue

Possible Cause

Solution

Fuming or release of gas from

the container upon opening.

Reaction with moisture in the

air.

This compound is water-
reactive.[5][6] Ensure you are
opening the container in a dry,
well-ventilated area, preferably
within a chemical fume hood.
Minimize the time the container

is open.

Material has solidified or

appears discolored.

Improper storage or

degradation over time.

Do not use the material if its
appearance has significantly
changed. Consult with your
institution's Environmental
Health and Safety (EHS)
department for proper disposal

procedures.

A small spill occurs in the fume
hood.

Accidental mishandling during

transfer.

Follow the detailed spill
cleanup protocol outlined
below. Ensure you are wearing

the appropriate PPE.

Quantitative Data Summary
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Property Value Source
Molecular Formula C8H7CIO5S [11121[3]
Molecular Weight 250.66 g/mol [1][2][11]
CAS Number 60638-81-5 [11[2][3][11]
Storage Temperature 2-8°C [1112]

Experimental Protocols
Protocol for Handling a Small Spill of Methyl 5-
(chlorosulfonyl)-2-hydroxybenzoate

Objective: To safely contain, neutralize, and clean up a small spill (less than 100g) of Methyl 5-
(chlorosulfonyl)-2-hydroxybenzoate within a chemical fume hood.

Materials:

Full Personal Protective Equipment (PPE) as specified above.

Dry, non-combustible absorbent material (e.g., dry sand, earth, vermiculite).[5]

Neutralizing agent (e.g., sodium carbonate or lime).[5]

Sealable, labeled waste container.

Scoop or other tools for collecting absorbed material.
Procedure:

« Isolate the Area: Ensure the spill is contained within the chemical fume hood. Keep
unnecessary personnel away.

e Ensure Ventilation: Maintain adequate ventilation by keeping the fume hood sash at the
appropriate height.
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Contain the Spill: Cover the spill with a dry, non-combustible absorbent material like dry sand
or earth.[5] DO NOT USE WATER directly on the spill as it can worsen fume generation.[5]

Neutralize: Carefully and slowly add a neutralizing agent such as sodium carbonate or lime
over the absorbent material.[5]

Collect Waste: Once the reaction has ceased, carefully scoop the absorbed and neutralized
material into a designated, labeled hazardous waste container.

Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by
soap and water, ensuring all residues are removed. Collect all cleaning materials in the
hazardous waste container.

Dispose of Waste: Dispose of the sealed waste container according to your institution's
hazardous waste disposal procedures.

Wash Hands: Thoroughly wash your hands with soap and water after the cleanup is
complete.

Visualizations
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Caption: Decision workflow for responding to a spill of Methyl 5-(chlorosulfonyl)-2-
hydroxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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